Cas no 1484472-86-7 (Quinoline, 4-cyclobutyl-1,2,3,4-tetrahydro-)

• Product Name: Quinoline, 4-cyclobutyl-1,2,3,4-tetrahydro-
• CAS No: 1484472-86-7
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 5272881
• PubChem ID: 82405278
• Update Time: 2025-05-21

Quinoline, 4-cyclobutyl-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4-cyclobutyl-1,2,3,4-tetrahydro-

• Inchi： 1S/C13H17N/c1-2-7-13-12(6-1)11(8-9-14-13)10-4-3-5-10/h1-2,6-7,10-11,14H,3-5,8-9H2
• InChI Key： PSMVTTHAYXMMJY-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C2CCC2)CC1

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Additional information on Quinoline, 4-cyclobutyl-1,2,3,4-tetrahydro-

Comprehensive Analysis of Quinoline, 4-cyclobutyl-1,2,3,4-tetrahydro- (CAS No. 1484472-86-7)

The compound Quinoline, 4-cyclobutyl-1,2,3,4-tetrahydro- (CAS No. 1484472-86-7) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. With its unique quinoline backbone and cyclobutyl substitution, this compound exhibits intriguing chemical properties, making it a subject of interest for drug discovery and advanced material applications. Researchers are particularly drawn to its potential as a building block for bioactive molecules and small-molecule inhibitors.

In recent years, the demand for novel heterocyclic compounds like 4-cyclobutyl-1,2,3,4-tetrahydroquinoline has surged due to their versatility in medicinal chemistry. The tetrahydroquinoline scaffold is known for its presence in various FDA-approved drugs, targeting conditions such as inflammation, cancer, and neurological disorders. This has led to increased searches for "quinoline derivatives in drug development" and "cyclobutyl-substituted heterocycles," reflecting the scientific community's focus on structurally innovative pharmacophores.

The synthesis of CAS No. 1484472-86-7 typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. Such methodologies align with the growing trend toward "green chemistry in heterocycle synthesis," a hot topic among researchers aiming to reduce environmental impact while maintaining efficiency.

From a structural perspective, the 4-cyclobutyl moiety introduces steric constraints that can enhance binding affinity in target proteins, a feature often searched under "steric effects in drug design." Computational studies, including molecular docking and QSAR modeling, have been employed to predict the compound's interactions with biological targets, further driving interest in "AI-driven drug discovery" and "computational chemistry tools."

Beyond pharmaceuticals, Quinoline, 4-cyclobutyl-1,2,3,4-tetrahydro- has potential applications in organic electronics and photocatalysis. Its conjugated system and electron-rich nature make it a candidate for light-emitting materials, resonating with searches for "organic semiconductors" and "sustainable energy materials." This dual applicability in life sciences and material science underscores its interdisciplinary relevance.

Quality control and analytical characterization of this compound rely on techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with regulatory standards, a critical aspect for laboratories addressing queries such as "analytical validation for novel compounds." The compound's stability under various conditions is also a frequent topic in "chemical storage optimization" discussions.

In summary, CAS No. 1484472-86-7 represents a compelling case study in modern chemical innovation. Its structural complexity and functional adaptability position it at the intersection of cutting-edge research trends, from "precision medicine" to "smart materials." As synthetic methodologies evolve and computational tools advance, this compound is poised to remain a focal point in scientific exploration.